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Compound of Interest

Compound Name: Disperse blue 3

Cat. No.: B134001

Disperse Blue 3: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Disperse Blue 3, a synthetic
anthraquinone dye. It covers its chemical identity, physicochemical properties, and analytical
methodologies.

Chemical Identity
o |[UPAC Name: 1-(2-hydroxyethylamino)-4-(methylamino)anthracene-9,10-dione[1][2]

o Synonyms: Disperse Blue 3 is known by a multitude of trade names and identifiers. Some
of the most common synonyms include:

o

C.1. 61505[1]

o

Disperse Blue K[1]

[¢]

1-Ma-4oeaa[1]

Amacel Blue BNN

[¢]

Artisil Blue BSG

o

o

Artisil Blue BSQ
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Celliton Blue FFR

o

Cibacet Blue F3R

o

[¢]

Eastman Blue BNN

[e]

Kayalon Fast Blue FN

o

Setacyl Blue BN

Physicochemical Properties

The following table summarizes the key quantitative data for Disperse Blue 3.

Property Value Source

CAS Number 2475-46-9 [11[2][3][41[5]16]
Molecular Formula C17H16N203 [1112][31[5]
Molecular Weight 296.32 g/mol [2][5]

Exact Mass 296.1161 g/mol [1]
Appearance Navy blue powder [6]

Melting Point 187°C [7]

Boiling Point 437.92°C (estimate) [7]

Flash Point 312.8°C [7]

Water Solubility Insoluble [718]

Solubility in Organic Solvents

Soluble in acetone, ethanol,
and benzene; slightly soluble

in carbon tetrachloride.

[3]7]

Amax

594 nm, 640 nm

[9]

Experimental Protocols
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Analytical Methods for Dye Identification and
Quantification

The analysis of Disperse Blue 3, particularly in textiles and wastewater, is crucial for quality
control and environmental monitoring. The German DIN 54231 standard procedure outlines
methods for the analysis of disperse dyes. Commonly employed techniques include High-
Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC), often
coupled with various detectors.

3.1.1. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation and quantification of Disperse
Blue 3.

 Principle: The dye is extracted from the sample matrix using a suitable solvent. The extract is
then injected into an HPLC system. The separation is achieved on a stationary phase (e.g., a
C18 column) with a mobile phase gradient.

o Detection:

o Photodiode Array (PDA) Detection: Allows for the acquisition of UV-Vis spectra of the
eluting peaks, aiding in peak identification and purity assessment.

o Mass Spectrometry (MS) Detection: Provides mass-to-charge ratio information, offering
high confidence in compound identification and the ability to analyze co-eluting
components. The mass spectrum for Disperse Blue 3 would show a base peak at m/z
297.

o Application: This method is suitable for determining the presence and concentration of
Disperse Blue 3 in various samples, including textiles and wastewater. It can also be used
for impurity analysis.

3.1.2. Thin-Layer Chromatography (TLC)

TLC is a simpler and more cost-effective method for the qualitative analysis of Disperse Blue
3.
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e Principle: A concentrated extract of the sample is spotted onto a TLC plate (e.g., silica gel).
The plate is then developed in a chamber containing a suitable solvent system. The
separation is based on the differential partitioning of the dye between the stationary and
mobile phases.

» Detection: The separated spots can be visualized under UV light or by using a densitometer.

o Application: TLC is primarily used for the rapid screening and identification of Disperse Blue
3 in samples.

Toxicological Assessment

While comprehensive toxicological data for Disperse Blue 3 is limited, with many safety data
sheets reporting "no data available" for several endpoints, it is classified as harmful if
swallowed and may cause an allergic skin reaction.[3][6] Disperse dyes as a class are known
to be potential skin sensitizers.[7]

Manufacturing Process

The synthesis of Disperse Blue 3 can be achieved through two primary methods.[2]
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Manufacturing Pathways of Disperse Blue 3

Method 1: Condensation with Quinizarin Method 2: Condensation with 1-Bromo-4-methylaminoanthraquinone
Quinizarin & Leuco-quinizarin Methylamine & Ethanolamine 1-Bromo-4-methylaminoanthraquinone Ethanolamine Copper Acetate
\ / \ ///
4 e
Condensation Condensation

Y

Oxidation Disperse Blue 3

Disperse Blue 3

Click to download full resolution via product page
Caption: Synthesis routes for Disperse Blue 3.

The first method involves the condensation of methylamine and ethanolamine with quinizarin
and leuco-quinizarin, followed by an oxidation step.[2] The second method utilizes the
condensation of 1-bromo-4-methylaminoanthraquinone with ethanolamine in the presence of a
copper acetate catalyst.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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